Cas no 115247-57-9 (8H-indeno1,2-d1,3thiazol-2-amine hydrobromide)

8H-indeno1,2-d1,3thiazol-2-amine hydrobromide structure
115247-57-9 structure
Product Name:8H-indeno1,2-d1,3thiazol-2-amine hydrobromide
CAS No:115247-57-9
MF:C10H9BrN2S
MW:269.160859823227
CID:130704
PubChem ID:18997027
Update Time:2025-04-19

8H-indeno1,2-d1,3thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 8H-Indeno[1,2-d]thiazol-2-amine,hydrobromide (1:1)
    • 4H-indeno[1,2-d][1,3]thiazol-2-amine,hydrobromide
    • 8H-INDENO[1,2-D]THIAZOL-2-AMINE HYDROBROMIDE
    • 2-amino-8H-indeno[1,2-d]thiazol(hydrobromide)
    • 8H-Indeno[1,2-d]thiazol-2-amine,2-amino-, monohydrobromide (9CI)
    • 8H-Indeno[1,2-d]thiazol-2-ylamin, Hydrobromid
    • 8H-indeno[1,2-d]thiazol-2-ylamine, hydrobromide
    • 8H-Indeno[1,2-d]thiazole, 2-amino-,hydrobromide (6CI)
    • ACMC-20ml5y
    • AG-D-36229
    • CTK4A9254
    • 8H-indeno1,2-d1,3thiazol-2-amine hydrobromide
    • 4H-indeno[1,2-d][1,3]thiazol-2-amine;hydrobromide
    • 115247-57-9
    • FT-0703030
    • 8H-Indeno[1,2-d]thiazol-2-aminehydrobromide
    • 8H-Indeno[1,2-d][1,3]thiazol-2-amine--hydrogen bromide (1/1)
    • 8H-Indeno[1,2-d]thiazol-2-amine, hydrobromide (1:1)
    • DTXSID10597234
    • EN300-1693702
    • 8H-INDENO[1,2-D][1,3]THIAZOL-2-AMINE HYDROBROMIDE
    • SCHEMBL9004168
    • Inchi: 1S/C10H8N2S.BrH/c11-10-12-9-7-4-2-1-3-6(7)5-8(9)13-10;/h1-4H,5H2,(H2,11,12);1H
    • InChI Key: SRVKQBGBAHVLEM-UHFFFAOYSA-N
    • SMILES: Br.S1C(N)=NC2=C1CC1C=CC=CC=12

Computed Properties

  • Exact Mass: 267.96700
  • Monoisotopic Mass: 267.96698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 3.83580

8H-indeno1,2-d1,3thiazol-2-amine hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM271404-1g
8H-Indeno[1,2-d]thiazol-2-amine hydrobromide
115247-57-9 97%
1g
$87 2023-01-08
Enamine
EN300-1693702-0.05g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
0.05g
$19.0 2023-09-20
Enamine
EN300-1693702-0.1g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
0.1g
$26.0 2023-09-20
Enamine
EN300-1693702-0.25g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
0.25g
$38.0 2023-09-20
Enamine
EN300-1693702-0.5g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
0.5g
$60.0 2023-09-20
Enamine
EN300-1693702-1.0g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
1g
$77.0 2023-06-04
Enamine
EN300-1693702-2.5g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
2.5g
$134.0 2023-09-20
Enamine
EN300-1693702-5.0g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
5g
$230.0 2023-06-04
Enamine
EN300-1693702-10.0g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
10g
$399.0 2023-06-04
Enamine
EN300-1693702-1g
8H-indeno[1,2-d][1,3]thiazol-2-amine hydrobromide
115247-57-9 95%
1g
$77.0 2023-09-20
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.